Cas no 733009-42-2 (EGFR Inhibitor III)

• Product Name: EGFR Inhibitor III
• CAS No: 733009-42-2
• MF: C₁₆H₈Cl₃FN₄O
• MW: 397.618323326111
• CID: 1760086
• PubChem ID: 118797290
• Update Time: 2025-10-27

EGFR Inhibitor III Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-[4-[(4,5-dichloro-2-fluorophenyl)amino]-6-quinazolinyl]-
• N-(4-((3,4-Dichloro-6-fluorophenyl)amino)-quinazolin-6-yl)-2-chloroacetamide
• EGFRInhibitorIII
• 733009-42-2
• EGFR Inhibitor III

• Inchi： 1S/C16H8Cl3FN4O/c17-6-15(25)23-8-1-2-13-9(3-8)16(22-7-21-13)24-14-5-11(19)10(18)4-12(14)20/h1-5,7H,(H,23,25)(H,21,22,24)
• InChI Key： TUYZBSNOXFHLKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)NC1C2C=C(C=CC=2N=CN=1)NC([C]Cl)=O)F)Cl |^4:20|

Computed Properties

• Exact Mass: 395.974772g/mol
• Monoisotopic Mass: 395.974772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on EGFR Inhibitor III

Research Briefing on EGFR Inhibitor III (733009-42-2): Latest Advances in Chemical Biology and Medicine

EGFR Inhibitor III (CAS: 733009-42-2) is a potent and selective small-molecule inhibitor targeting the epidermal growth factor receptor (EGFR), a key player in cell proliferation and survival pathways. Recent studies have highlighted its potential in treating various cancers, particularly those with EGFR mutations or overexpression. This research briefing synthesizes the latest findings on EGFR Inhibitor III, focusing on its molecular mechanisms, therapeutic efficacy, and emerging applications in precision medicine.

Recent preclinical studies have demonstrated that EGFR Inhibitor III exhibits high binding affinity to the ATP-binding site of EGFR, effectively inhibiting its kinase activity. Structural analyses reveal that the compound's unique chemical scaffold (733009-42-2) enables selective interaction with mutant EGFR variants, including the T790M resistance mutation. This specificity positions EGFR Inhibitor III as a promising candidate for overcoming acquired resistance to first-generation EGFR inhibitors like gefitinib and erlotinib.

In vitro and in vivo studies published in 2023-2024 show that EGFR Inhibitor III significantly suppresses tumor growth in xenograft models of non-small cell lung cancer (NSCLC) with an IC50 value in the low nanomolar range. Notably, combination therapies pairing EGFR Inhibitor III with other targeted agents (e.g., MET or MEK inhibitors) demonstrate synergistic effects, suggesting potential strategies to prevent or delay resistance development in clinical settings.

Emerging research has expanded the potential applications of EGFR Inhibitor III beyond oncology. Recent findings indicate its neuroprotective effects in models of neurodegenerative diseases, possibly through modulation of EGFR-mediated signaling pathways in glial cells. Additionally, novel drug delivery systems (e.g., nanoparticle formulations of 733009-42-2) are being explored to enhance the compound's bioavailability and tissue specificity.

While clinical trials with EGFR Inhibitor III remain in early phases, preliminary data from Phase I studies report manageable safety profiles with predominantly grade 1-2 adverse events. Pharmacokinetic analyses confirm the compound's favorable tissue distribution, particularly in lung and brain tissues - a critical factor for treating NSCLC with CNS metastases. Ongoing research is investigating biomarkers for patient stratification and optimizing dosing regimens.

The chemical stability and synthetic accessibility of 733009-42-2 continue to make it a valuable tool compound for basic research. Recent publications have utilized EGFR Inhibitor III as a molecular probe to elucidate novel EGFR signaling networks and their crosstalk with immune checkpoint pathways. These fundamental studies are informing the development of next-generation EGFR-targeted therapies.

In conclusion, EGFR Inhibitor III represents a versatile chemical biology tool and therapeutic candidate with expanding applications in precision medicine. Future research directions include exploring its potential in combination immunotherapies, developing improved formulations, and validating predictive biomarkers for clinical response. The compound's well-characterized profile (733009-42-2) and growing body of evidence support its continued investigation as both a research reagent and clinical development candidate.